Cas no 128156-54-7 (Methyl benzodoxazole-4-carboxylate)
128156-54-7 structure
Product Name:Methyl benzodoxazole-4-carboxylate
CAS No:128156-54-7
MF:C9H7NO3
MW:177.1568
MDL:MFCD11110250
CID:1039783
PubChem ID:14616761
Update Time:2024-11-02
Methyl benzodoxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl benzo[d]oxazole-4-carboxylate
- methyl 1,3-benzoxazole-4-carboxylate
- Methyl 4-benzoxazolecarboxylate
- Methyl Benzoxazole-4-carboxylate
- 4-BENZOXAZOLECARBOXYLIC ACID, METHYL ESTER
- Benzooxazole-4-carboxylic acid methyl ester
- MethylBenzoxazole-4-carboxylate
- 5405AA
- 4-Benzoxazolecarboxylic acid methyl ester
- SY035781
- AK100258
- ST24025473
- AKOS006308451
- 128156-54-7
- Y10062
- EN300-250703
- MFCD11110250
- DTXSID70562226
- DA-12982
- DS-2232
- SCHEMBL19644298
- Methylbenzo[d]oxazole-4-carboxylate
- Methyl benzodoxazole-4-carboxylate
-
- MDL： MFCD11110250
- Inchi： 1S/C9H7NO3/c1-12-9(11)6-3-2-4-7-8(6)10-5-13-7/h2-5H,1H3
- InChI Key： XYHIHNFBMYROIE-UHFFFAOYSA-N
- SMILES： O1C([H])=NC2C1=C([H])C([H])=C([H])C=2C(=O)OC([H])([H])[H]
Computed Properties
- Exact Mass: 177.04261
- Monoisotopic Mass: 177.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- XLogP3: 1.6
Experimental Properties
- Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 107-109 ºC
- Boiling Point: 260-270 ºC
- Flash Point: 118.6±19.8 ºC,
- Solubility: Slightly soluble (2.7 g/l) (25 º C),
- PSA: 52.33
Methyl benzodoxazole-4-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
Methyl benzodoxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A255440-250mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 98% | 250mg |
$46.0 | 2025-02-26 | |
| Ambeed | A255440-1g |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 98% | 1g |
$121.0 | 2025-02-26 | |
| Ambeed | A255440-5g |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 98% | 5g |
$518.0 | 2025-02-26 | |
| TRC | M889030-10mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M889030-50mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M889030-100mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 100mg |
$ 135.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IS341-200mg |
Methyl benzodoxazole-4-carboxylate |
128156-54-7 | 98% | 200mg |
587.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IS341-250mg |
Methyl benzodoxazole-4-carboxylate |
128156-54-7 | 98% | 250mg |
868CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IS341-1g |
Methyl benzodoxazole-4-carboxylate |
128156-54-7 | 98% | 1g |
1897.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IS341-50mg |
Methyl benzodoxazole-4-carboxylate |
128156-54-7 | 98% | 50mg |
229.0CNY | 2021-07-10 |
Methyl benzodoxazole-4-carboxylate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
128156-54-7 (Methyl benzodoxazole-4-carboxylate) Related Products
- 154235-77-5(1,3-Benzoxazole-6-carboxylic acid)
- 15112-41-1(Benzodoxazole-5-carboxylic Acid)
- 208772-23-0(1,3-benzoxazole-4-carboxylic acid)
- 136663-23-5(Methyl 2-Methylbenzodoxazole-6-carboxylate)
- 1404370-64-4(Ethyl 5-Benzoxazolecarboxylate)
- 1007112-35-7(Methyl 2-chlorobenzodoxazole-4-carboxylate)
- 924869-17-0(Methyl 1,3-benzoxazole-5-carboxylate)
- 1086378-35-9(Methyl benzodoxazole-7-carboxylate)
- 1305711-40-3(Methyl 1,3-benzoxazole-6-carboxylate)
- 1355171-03-7(Ethyl benzo[d]oxazole-6-carboxylate)
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